Cas no 1035349-36-0 (xyloallenolid B)
xyloallenolid B structure
Product Name:xyloallenolid B
CAS No:1035349-36-0
MF:C23H24O3
MW:348.434866905212
CID:2017347
PubChem ID:24970515
Update Time:2025-04-21
xyloallenolid B Chemical and Physical Properties
Names and Identifiers
-
- xyloallenolid B
- xyloallenolide B
- (-)-Xyloallenolide B
- 1035349-36-0
- CHEMBL485879
-
- Inchi： 1S/C23H24O3/c1-4-5-12-25-21-9-6-18(7-10-21)15-24-16-19-8-11-22-20(13-19)14-23(26-22)17(2)3/h5-11,13,23H,1-2,12,14-16H2,3H3
- InChI Key： UXMKTBMXHHRKAM-UHFFFAOYSA-N
- SMILES： CC(C1OC2C(=CC(=CC=2)COCC2C=CC(OCC=C=C)=CC=2)C1)=C
Computed Properties
- Exact Mass: 348.17254462Da
- Monoisotopic Mass: 348.17254462Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 8
- Complexity: 500
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.357
- Topological Polar Surface Area: 27.7Ų
xyloallenolid B Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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